11-Benzyl-22-(cyclopropylmethyl)-14-oxa-11,22-diazaheptacyclo[13.9.1.01,13.02,21.04,12.05,10.019,25]pentacosa-4(12),5,7,9,15,17,19(25)-heptaene-2,16-diol

• Molecular Formula: C33H32N2O3
• Molecular Weight: 504.6 g/mol
• IUPAC Name: 11-benzyl-22-(cyclopropylmethyl)-14-oxa-11,22-diazaheptacyclo[13.9.1.01,13.02,21.04,12.05,10.019,25]pentacosa-4(12),5,7,9,15,17,19(25)-heptaene-2,16-diol
• InChI: InChI=1S/C33H32N2O3/c36-26-13-12-22-16-27-33(37)17-24-23-8-4-5-9-25(23)35(19-20-6-2-1-3-7-20)29(24)31-32(33,28(22)30(26)38-31)14-15-34(27)18-21-10-11-21/h1-9,12-13,21,27,31,36-37H,10-11,14-19H2
• InChI Key: PSPANKCQVWSVHM-UHFFFAOYSA-N
• SMILES: C1CC1CN2CCC34C5C6=C(CC3(C2CC7=C4C(=C(C=C7)O)O5)O)C8=CC=CC=C8N6CC9=CC=CC=C9

Description

LSM-1272 is a morphinane alkaloid.

Scientific Research Applications

Synthesis and Chemical Properties

• This compound is involved in the synthesis of various chemical structures. For instance, Eiden, Kainz, and Gebhard (1992) described the reaction of related butadiene derivatives with oxa-bicyclooctanone to form cyclohexene annulated oxatropanes. These reactions showcase the compound's utility in creating complex chemical structures with potential CNS-activity (Eiden, Kainz, & Gebhard, 1992).

Catalytic and Synthesis Applications

• The compound's derivatives have been used in catalytic processes and synthetic applications. Pfeiffer, Nieger, and Dötz (1998) reported on chromium complex catalyzed syntheses involving cyclopropanation reactions, demonstrating the compound's role in facilitating important chemical transformations (Pfeiffer, Nieger, & Dötz, 1998).

Structural Studies

• Structural studies have been conducted on derivatives of this compound, as shown by Ghosh et al. (1994). They analyzed the crystal structure of a related oxovanadium(IV) complex, highlighting the compound's relevance in crystallography and material science (Ghosh, Mukherjee, Mukherjee, Mohanta, & Helliwell, 1994).